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Compound of Interest

Compound Name: GSK269962A

Cat. No.: B1339534 Get Quote

For researchers, scientists, and drug development professionals handling GSK269962A, a

potent ROCK inhibitor, ensuring its proper disposal is a critical component of laboratory safety

and environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of GSK269962A, alongside vital safety and handling information to minimize

risks and ensure compliance with standard laboratory practices.

Hazard Identification and Safety Precautions
GSK269962A hydrochloride is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[1]

To mitigate these risks, the following personal protective equipment (PPE) should be worn

when handling GSK269962A:

Protective gloves: To prevent skin contact.

Protective clothing: A lab coat to protect from spills.
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Eye protection: Safety glasses or goggles to shield from splashes.

Face protection: A face shield may be necessary when handling larger quantities or if there is

a significant risk of splashing.

Work should be conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of

any dust or aerosols.[1]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the disposal of small quantities of

GSK269962A, such as unused solutions or contaminated materials.

Containment of Spills: In the event of a spill, prevent further leakage or spreading.[1] Absorb

solutions with an inert, finely-powdered liquid-binding material such as diatomite or universal

binders.[1]

Collection of Waste: Carefully collect the absorbed material and any contaminated items

(e.g., pipette tips, tubes) into a designated, leak-proof container suitable for hazardous

chemical waste. Do not dispose of hazardous chemicals in sinks or as general trash.[2]

Decontamination: Decontaminate surfaces and any equipment that came into contact with

GSK269962A by scrubbing with alcohol.[1]

Labeling and Storage of Waste: Clearly label the hazardous waste container with its contents

("Hazardous Waste: GSK269962A") and store it in a designated, secure area away from

incompatible materials, awaiting collection by a licensed waste disposal service.

Professional Disposal: Arrange for the disposal of the collected waste through your

institution's environmental health and safety (EHS) office or a certified hazardous waste

disposal contractor. Adhere to all local, state, and federal regulations for hazardous waste

disposal.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for the storage and

handling of GSK269962A.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-15556A/GSK269962A-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1339534?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15556A/GSK269962A-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15556A/GSK269962A-hydrochloride-SDS-MedChemExpress.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1339534?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15556A/GSK269962A-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1339534?utm_src=pdf-body
https://www.benchchem.com/product/b1339534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition Value Citations

Storage (Solid

Powder)
Store under nitrogen -20°C for 3 years [3]

Storage (In Solvent)
-80°C (sealed, away

from moisture)
6 months to 2 years [1][4][5]

-20°C (sealed, away

from moisture)
1 month to 1 year [1][4][5]

Solubility DMSO
≥ 30 mg/mL to 100

mg/mL
[3][6][7]

Ethanol
6 mg/mL (Sonication

recommended)
[3]

H₂O
< 1 mg/mL (Insoluble

or slightly soluble)
[3]

Experimental Protocols and Visualizations
To ensure clarity in operational procedures, the logical workflow for the proper disposal of

GSK269962A is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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